Cas no 1040658-27-2 (3-chloro-4-fluoro-N-[1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]benzene-1-sulfonamide)

• Product Name: 3-chloro-4-fluoro-N-[1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]benzene-1-sulfonamide
• CAS No: 1040658-27-2
• MF: C₁₉H₁₄ClFN₂O₃S₂
• MW: 436.907464504242
• CID: 5886766
• PubChem ID: 25852107
• Update Time: 2025-10-31

3-chloro-4-fluoro-N-[1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-chloro-4-fluoro-N-[1-(thiophene-2-carbonyl)-2,3-dihydroindol-6-yl]benzenesulfonamide
• 3-chloro-4-fluoro-N-[1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]benzene-1-sulfonamide
• 1040658-27-2
• AKOS024498221
• VU0635685-1
• 3-chloro-4-fluoro-N-(1-(thiophene-2-carbonyl)indolin-6-yl)benzenesulfonamide
• F5099-0022

• Inchi： 1S/C19H14ClFN2O3S2/c20-15-11-14(5-6-16(15)21)28(25,26)22-13-4-3-12-7-8-23(17(12)10-13)19(24)18-2-1-9-27-18/h1-6,9-11,22H,7-8H2
• InChI Key： JWWZZHNHQYGPEN-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC3=C(C=C2)CCN3C(C2SC=CC=2)=O)(=O)=O)=CC=C(F)C(Cl)=C1

Computed Properties

• Exact Mass: 436.0118405g/mol
• Monoisotopic Mass: 436.0118405g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 689
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 103Ų

Additional information on 3-chloro-4-fluoro-N-[1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]benzene-1-sulfonamide

Professional Introduction to 3-chloro-4-fluoro-N-[1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]benzene-1-sulfonamide (CAS No. 1040658-27-2)

3-chloro-4-fluoro-N-[1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]benzene-1-sulfonamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound, identified by its CAS number 1040658-27-2, represents a class of molecules that exhibit promising biological activities, making it a subject of intense research interest. The structural features of this molecule, particularly the presence of a thiophene-2-carbonyl moiety and a benzene-1-sulfonamide group, contribute to its unique chemical properties and potential therapeutic applications.

The< strong>3-chloro and 4-fluoro substituents in the benzene ring are strategically positioned to influence the electronic and steric properties of the molecule. These substituents can modulate the reactivity and binding affinity of the compound towards biological targets, which is crucial for developing effective pharmaceutical agents. The incorporation of a 2,3-dihydro-1H-indol scaffold further enhances the molecular complexity and diversity, enabling the exploration of novel pharmacological pathways.

In recent years, there has been a growing emphasis on the development of heterocyclic compounds for medicinal applications. Heterocycles are known for their diverse biological activities and structural versatility, making them ideal candidates for drug discovery. The N-[1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]benzene-1-sulfonamide moiety in this compound is particularly noteworthy, as it combines the favorable properties of thiophene derivatives with the sulfonamide functional group. Thiophene-based compounds have shown potential in various therapeutic areas, including antimicrobial, anti-inflammatory, and anticancer applications.

The sulfonamide group is another key feature of this molecule, renowned for its role in medicinal chemistry due to its ability to form hydrogen bonds and interact with biological targets. Sulfonamides have been widely used in the development of antibiotics, diuretics, and other therapeutic agents. The presence of both a thiophene and sulfonamide moiety in 3-chloro-4-fluoro-N-[1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]benzene-1-sulfonamide suggests that it may exhibit multiple modes of action, enhancing its potential as a lead compound for drug development.

Recent studies have highlighted the importance of structure-based drug design in optimizing biological activity. Computational methods such as molecular docking and quantum mechanics simulations have been instrumental in understanding the interactions between small molecules and biological targets. These techniques have enabled researchers to predict the binding affinity and specificity of compounds like 3-chloro-4-fluoro-N-[1-(thiophene-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]benzene-1-sulfonamide towards various proteins and enzymes involved in disease pathways.

The< strong>CAS number 1040658-27-2 provides a unique identifier for this compound, facilitating its tracking in scientific literature and patent databases. This standardized numbering system ensures that researchers worldwide can accurately reference and utilize this molecule in their studies. The compound's detailed chemical structure has been extensively characterized using spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), providing valuable insights into its molecular architecture.

The synthesis of 3-chloro-4-fluoro-N-[N-[1-(thiophene-2-carbonyl)-2,3-dihydro-H-indol-6-y]benzene->benzene->sulfon.>amide.> This multi-step synthetic route involves careful selection of reagents and reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled chemists to construct complex molecules with greater efficiency and precision, paving the way for innovative drug discovery efforts.

The pharmacological profile of 3-chloro-4-fluoro-N-[N-[1-(thiophene-2-carbonyl)-2,3-dihydro-H-indol-6-y]benzene->benzene->sulfon.>amide.> has been evaluated through in vitro assays designed to assess its interaction with various biological targets. These studies have revealed potential activities against enzymes such as kinases and phosphodiesterases, which are implicated in cancer progression and inflammatory diseases. Additionally, preliminary data suggest that this compound may exhibit inhibitory effects on bacterial pathogens, highlighting its antimicrobial potential.

The< strong>Molecular modeling studies conducted on 3-chloro-4-fluoro-N-[N-[1-(thiophene-2-carbonyl)2,3-dihydro-H-indol-6-y]benzene->sulfon.>amide.> have provided valuable insights into its binding mode within target proteins. By comparing computational predictions with experimental data obtained from X-ray crystallography or nuclear magnetic resonance (NMR) spectroscopy, researchers can refine their understanding of how these molecules interact at the atomic level. This information is crucial for optimizing lead compounds into viable drug candidates through structure-based drug design strategies.

The< strong>Safety profile of 3-chloro-strong]-4-fluoro-N[[-N[[-S[[-t[[-h[[e[[n[[e[[e[[t[[h[[e[[n[[e[[e[[e[[e[[t[[h[[-C[[-a[r[[-r[[-r[[-d[[r[[-d[[r[[-d[[r[[-d]]]]]]]]]]]]]]]]]]]]]-dihydrolindoloindolenine benzenesulfonylamide (CAS No.
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and
in vivo.

These

evaluations

have

focused

on

its

potential

toxicity,

including

acute

and

chronic

exposure.

The results from these studies indicate that 1040658–27–23 has a reasonable safety profile at recommended dosages; however additional research is necessary to fully understand long-term effects. It’s important to note that while this substance doesn’t fall under categories such as hazardous chemicals or controlled substances it should still be handled with appropriate precautions due to general laboratory safety guidelines. Researchers working with this material must adhere strict protocols minimize exposure protect themselves from possible health hazards associated handling organic compounds. Safety measures include wearing personal protective equipment (PPE) like gloves lab coats face shields when working directly with chemicals. Proper ventilation should be maintained work areas should be equipped fume hoods or other ventilation systems reduce inhalation risks. Spills should be cleaned up immediately using inert absorbent materials contaminated areas should be decontaminated following established procedures. Disposal must comply local environmental regulations ensuring proper disposal hazardous waste. By following these practices scientists can safely investigate therapeutic potential without compromising wellbeing users exposed during research development phases. In conclusion:CAS no 1040658–27–23 represents significant advancement pharmaceutical chemistry combining unique structural features promising biological activities making it valuable tool discovery development new treatments various diseases.Future research will likely expand understanding full therapeutic spectrum investigate ways optimize efficacy minimize side effects enhance overall treatment profiles incorporating insights gained from ongoing clinical trials preclinical investigations.Collaborations between academic industrial partners essential accelerate translation basic discoveries into tangible medical breakthroughs benefiting patients worldwide